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Compound of Interest

Compound Name: Fura-PE3

Cat. No.: B1227955

Get Quote

Welcome to the Fura-PE3 Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to address common calibration

issues and provide solutions for experiments utilizing Fura-PE3, a leakage-resistant fluorescent

calcium indicator.

Frequently Asked Questions (FAQs)
Q1: What is Fura-PE3 and how does it differ from Fura-2?

Fura-PE3, also known as Fura-2 LeakRes, is a ratiometric calcium indicator derived from Fura-

2.[1][2] Its primary advantage is its resistance to rapid leakage from cells and

compartmentalization within organelles, which can be a significant problem with Fura-2.[2][3]

This allows for longer, more stable measurements of cytosolic free calcium.[3] While Fura-PE3
retains the favorable fluorescence properties of Fura-2, its zwitterionic nature contributes to its

enhanced cellular retention.[3]

Q2: What are the key spectral properties of Fura-PE3?

The spectral properties of Fura-PE3 are very similar to Fura-2. Upon binding to Ca2+, Fura-
PE3 exhibits a shift in its excitation spectrum. The emission wavelength remains relatively
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constant.

Property Wavelength/Value Condition

Excitation Maximum (λexc) 335 nm High [Ca2+]

Excitation Maximum (λexc) 364 nm Low [Ca2+]

Emission Maximum (λem) ~495-510 nm With or without Ca2+

Isoemissive Wavelength ~360 nm

Data compiled from multiple sources.[1][4]

Q3: What is the dissociation constant (Kd) of Fura-PE3 for calcium?

The dissociation constant (Kd) for Fura-PE3 is approximately 250 nM at pH 7.2.[1] However,

it's important to note that the intracellular Kd can be influenced by factors such as temperature,

pH, and viscosity.[5][6][7] Therefore, for the most accurate measurements, it is recommended

to perform an in situ calibration.

Troubleshooting Guides
This section provides solutions to common problems encountered during Fura-PE3 calibration

and use.

Issue 1: Low or No Fluorescent Signal
Potential Causes & Solutions
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Potential Cause Recommended Solution

Improper Dye Loading

Optimize loading conditions: adjust Fura-PE3

AM concentration (typically 1-5 µM), incubation

time (15-60 min), and temperature (room

temperature to 37°C).[1][4] Ensure the use of a

non-ionic detergent like Pluronic® F-127 (final

concentration ~0.02%) to aid in dye

solubilization.[1]

Incomplete Hydrolysis of AM Ester

Allow sufficient time for intracellular esterases to

cleave the AM ester group, which renders the

dye calcium-sensitive. This de-esterification

period is typically 20-30 minutes at room

temperature after loading.[4]

Incorrect Filter Sets

Verify that the excitation filters (around 340 nm

and 380 nm) and the emission filter (around 510

nm) on your imaging system are appropriate for

Fura-PE3.[8][9]

Instrument Settings

Check instrument settings such as gain and

ensure they are optimized for the signal level.

Use a positive control like a known fluorescent

standard to confirm instrument functionality.[10]

Cell Death

Assess cell viability before and during the

experiment. Compromised cell membranes can

lead to dye leakage and a loss of signal.[11]

Issue 2: High Background Fluorescence
Potential Causes & Solutions
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Potential Cause Recommended Solution

Incomplete Removal of Extracellular Dye

Thoroughly wash cells with a physiological

buffer (e.g., HBSS) after loading to remove any

residual extracellular Fura-PE3 AM.[4][11]

Autofluorescence

Measure the fluorescence of unloaded cells

(autofluorescence) and subtract this from the

Fura-PE3 signal.[12]

Dye Compartmentalization

Although Fura-PE3 is designed to reduce

compartmentalization, some sequestration into

organelles can still occur.[13] This can be

assessed by treating cells with a low

concentration of a mild detergent like digitonin to

release the cytosolic dye pool.[14]

Issue 3: Inconsistent or Variable Results
Potential Causes & Solutions
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Potential Cause Recommended Solution

Photobleaching

Minimize exposure to excitation light by using

the lowest possible intensity and reducing

exposure time.[11][15] Photobleaching can alter

the spectral properties of the dye and lead to

inaccurate calcium measurements.[15]

Dye Leakage

While Fura-PE3 is leakage-resistant, some

minor leakage can occur over extended periods.

[3][16] To minimize this, consider using an

organic anion transport inhibitor like probenecid.

[14]

pH and Temperature Fluctuations

The Kd of Fura dyes is sensitive to changes in

pH and temperature.[6][7] Maintain stable

experimental conditions and, if necessary,

perform calibrations under the specific

experimental conditions.

Chelator Contamination

Ensure that all buffers and solutions are free of

contaminating heavy metals or calcium

chelators, which can interfere with the dye's

response to calcium.[17]

Experimental Protocols
In Vitro Calibration of Fura-PE3
This protocol determines the key calibration parameters (Rmin, Rmax, Sf2, Sb2) in a cell-free

environment.

Materials:

Fura-PE3 salt form

Calcium-free buffer (e.g., 10 mM K2EGTA, 100 mM KCl, 30 mM MOPS, pH 7.2)

Calcium-saturating buffer (e.g., 10 mM CaEGTA, 100 mM KCl, 30 mM MOPS, pH 7.2)
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Fluorometer or imaging system with appropriate filters

Procedure:

Prepare a stock solution of Fura-PE3 salt in the calcium-free buffer.

To determine Rmin, measure the fluorescence ratio at excitation wavelengths of ~340 nm

and ~380 nm in the calcium-free buffer.

To determine Rmax, add a saturating amount of calcium to the buffer and measure the

fluorescence ratio.

Sf2 is the fluorescence intensity at ~380 nm in the calcium-free buffer.

Sb2 is the fluorescence intensity at ~380 nm in the calcium-saturating buffer.

Calculate the intracellular calcium concentration using the Grynkiewicz equation: [Ca2+] =

Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)[12]

In Situ (Intracellular) Calibration of Fura-PE3
This protocol determines the calibration parameters within the cells, accounting for the

intracellular environment.

Materials:

Cells loaded with Fura-PE3 AM

Calcium-free buffer with a calcium ionophore (e.g., ionomycin or 4-Br-A23187) and a calcium

chelator (e.g., EGTA).

Calcium-saturating buffer with a calcium ionophore.

Procedure:

Load cells with Fura-PE3 AM as per the standard loading protocol.

To determine Rmin, perfuse the cells with the calcium-free buffer containing the ionophore

and EGTA to deplete intracellular calcium. Measure the fluorescence ratio.
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To determine Rmax, perfuse the cells with the calcium-saturating buffer containing the

ionophore to maximize intracellular calcium. Measure the fluorescence ratio.

Determine Sf2 and Sb2 as described in the in vitro protocol.

Use the Grynkiewicz equation to calculate intracellular calcium concentration.[12]
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Caption: Experimental workflow for loading cells with Fura-PE3 AM.
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Caption: Gq-coupled signaling pathway leading to intracellular calcium release.
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Caption: Troubleshooting logic for common Fura-PE3 calibration issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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